methyl 3-{[(5-oxo-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}-2-thiophenecarboxylate
Overview
Description
Scientific Research Applications
Fluorine-Containing Heterocyclic Derivatives
The synthesis of fluorine-containing heterocyclic derivatives through the reaction of similar compounds with 1,3-binucleophiles has been studied. These reactions lead to the formation of 3-methyl-1-phenylpyrazol-5-one derivatives, which are of interest due to the unique properties imparted by the fluorine atoms, such as increased lipophilicity and metabolic stability (Sokolov & Aksinenko, 2012).
Regioselectivity in Cyclocondensation Reactions
Research has been conducted on the regio- and site-selective reactions of compounds structurally similar to methyl 3-{[(5-oxo-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}-2-thiophenecarboxylate, leading to the synthesis of indol-2-one derivatives. The mechanism of these reactions and the structure of the products have been established through various spectroscopic methods, and some of these products have shown significant biological activity against various fungi and bacteria (Farghaly, Abdallah, & Mahmoud, 2017).
Synthesis of Pyrazolo[3,4-b]pyridines and Thiophene Derivatives
The compound has been utilized in the synthesis of tetrasubstituted thiophenes and pyrazolo[3,4-b]pyridines, showcasing its versatility in organic synthesis. The reactions involved ring-opening of related thiopyran carboxylates by alkoxide ions, demonstrating an efficient approach to constructing complex heterocyclic structures. The synthesized compounds have been characterized through X-ray diffraction and spectroscopic studies, highlighting their potential in various chemical and pharmaceutical applications (Sahu et al., 2015).
Safety and Hazards
Future Directions
The future directions for research on “methyl 3-{[(5-oxo-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}-2-thiophenecarboxylate” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more detailed safety assessments and exploration of potential applications could be beneficial .
Properties
IUPAC Name |
methyl 3-[(3-oxo-1,2-dihydropyrazol-4-yl)methylideneamino]thiophene-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O3S/c1-16-10(15)8-7(2-3-17-8)11-4-6-5-12-13-9(6)14/h2-5H,1H3,(H2,12,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYLYIXJPABHOJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)N=CC2=CNNC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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